Cas no 601513-26-2 (2-[2-chloro-4-(trifluoromethyl)phenyl]acetic acid)
2-[2-chloro-4-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4-trifuluoromethyl phenylacetic acid
- 2-Chloro-4-(trifluoromethyl)phenylacetic acid
- (2-Chloro-4-trifluoromethylphenyl)-acetic acid
- [2-chloro-4-trifluoromethylphenyl]acetic acid
- 2-Chloro-4-(trifluoromethyl)-benzeneacetic acid
- 2-CHLORO-4-TRIFLUOROMETHYLPHENYLACETIC ACID
- KB-169652
- SureCN838070
- 2-[2-chloro-4-(trifluoromethyl)phenyl]acetic acid
- AKOS023819700
- 2-(2-Chloro-4-(trifluoromethyl)phenyl)acetic acid
- [2-CHLORO-4-(TRIFLUOROMETHYL)PHENYL]ACETIC ACID
- 601513-26-2
- 2-(chloro-4-trifluoromethylphenyl)-acetic acid
- Benzeneacetic acid, 2-chloro-4-(trifluoromethyl)-
- DB-121913
- MFCD13194288
- SCHEMBL838070
- CL8959
- BZA51326
- DTXSID20477336
- AS-46153
- CS-0100012
-
- MDL: MFCD13194288
- Inchi: 1S/C9H6ClF3O2/c10-7-4-6(9(11,12)13)2-1-5(7)3-8(14)15/h1-2,4H,3H2,(H,14,15)
- InChI Key: JLULPIXGVZSEES-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(F)(F)F)C=CC=1CC(=O)O
Computed Properties
- Exact Mass: 238.0008416g/mol
- Monoisotopic Mass: 238.0008416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Melting Point: 108-111℃
2-[2-chloro-4-(trifluoromethyl)phenyl]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A831211-1g |
2-(2-Chloro-4-(trifluoromethyl)phenyl)acetic acid |
601513-26-2 | 97% | 1g |
$71.00 | 2022-03-29 | |
| Ambeed | A831211-5g |
2-(2-Chloro-4-(trifluoromethyl)phenyl)acetic acid |
601513-26-2 | 97% | 5g |
$279.00 | 2022-03-29 | |
| Ambeed | A831211-10g |
2-(2-Chloro-4-(trifluoromethyl)phenyl)acetic acid |
601513-26-2 | 97% | 10g |
$533.00 | 2022-03-29 | |
| Apollo Scientific | PC303152-1g |
2-Chloro-4-(trifluoromethyl)phenylacetic acid |
601513-26-2 | 98% | 1g |
£46.00 | 2025-07-04 | |
| Apollo Scientific | PC303152-5g |
2-Chloro-4-(trifluoromethyl)phenylacetic acid |
601513-26-2 | 98% | 5g |
£189.00 | 2025-07-04 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H33000-250mg |
2-Chloro-4-(trifluoromethyl)phenylacetic acid, 97% |
601513-26-2 | 97% | 250mg |
¥4770.00 | 2022-07-14 | |
| abcr | AB349893-1 g |
2-Chloro-4-(trifluoromethyl)phenylacetic acid; 95% |
601513-26-2 | 1g |
€243.80 | 2022-06-10 | ||
| abcr | AB349893-5 g |
2-Chloro-4-(trifluoromethyl)phenylacetic acid; 95% |
601513-26-2 | 5g |
€657.10 | 2022-06-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GW983-5g |
2-[2-chloro-4-(trifluoromethyl)phenyl]acetic acid |
601513-26-2 | 97% | 5g |
3478.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GW983-1g |
2-[2-chloro-4-(trifluoromethyl)phenyl]acetic acid |
601513-26-2 | 97% | 1g |
895.0CNY | 2021-07-14 |
2-[2-chloro-4-(trifluoromethyl)phenyl]acetic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-[2-chloro-4-(trifluoromethyl)phenyl]acetic acid
2-[2-Chloro-4-(Trifluoromethyl)phenyl]acetic Acid (CAS No. 601513-26-2): A Comprehensive Overview
2-[2-Chloro-4-(trifluoromethyl)phenyl]acetic acid (CAS No. 601513-26-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a detailed overview of its chemical properties, synthesis methods, biological activities, and recent advancements in its use in drug development.
Chemical Structure and Properties
2-[2-Chloro-4-(trifluoromethyl)phenyl]acetic acid is characterized by its unique chemical structure, which includes a chlorinated and trifluoromethylated phenyl group attached to an acetic acid moiety. The presence of these functional groups imparts specific physicochemical properties to the compound. It is a white crystalline solid with a molecular weight of 238.68 g/mol and a melting point of approximately 105°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.
Synthesis Methods
The synthesis of 2-[2-chloro-4-(trifluoromethyl)phenyl]acetic acid can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 2-chloro-4-(trifluoromethyl)benzyl chloride with sodium cyanide to form the corresponding nitrile, followed by hydrolysis to yield the desired carboxylic acid. Another approach involves the Friedel-Crafts acylation of 2-chloro-4-(trifluoromethyl)toluene with acetyl chloride, followed by oxidation to form the carboxylic acid. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as the use of catalytic systems and microwave-assisted reactions.
Biological Activities
2-[2-Chloro-4-(trifluoromethyl)phenyl]acetic acid has been extensively studied for its biological activities, particularly in the context of drug discovery and development. One of its notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various physiological processes. For example, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory and analgesic drugs. Additionally, recent research has highlighted its potential as an inhibitor of histone deacetylases (HDACs), making it a promising candidate for the treatment of cancer and other diseases characterized by aberrant gene expression.
Clinical Applications
The potential clinical applications of 2-[2-chloro-4-(trifluoromethyl)phenyl]acetic acid are diverse and promising. In preclinical studies, it has demonstrated efficacy in reducing inflammation and pain in animal models of arthritis and other inflammatory conditions. Moreover, its HDAC-inhibitory activity has been explored in cancer models, where it has shown promise in inducing apoptosis and inhibiting tumor growth. These findings have led to increased interest in developing derivatives and analogs of this compound for use in clinical trials.
Recent Research Developments
The ongoing research on 2-[2-chloro-4-(trifluoromethyl)phenyl]acetic acid continues to uncover new insights into its mechanisms of action and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of novel derivatives with enhanced selectivity for specific HDAC isoforms. These derivatives exhibited improved pharmacokinetic properties and reduced toxicity compared to the parent compound, making them attractive candidates for further development.
In another study, researchers at a leading pharmaceutical company investigated the use of 2-[2-chloro-4-(trifluoromethyl)phenyl]acetic acid as a lead compound for developing new anti-inflammatory drugs. The results showed that certain derivatives had superior anti-inflammatory activity compared to existing drugs, with minimal side effects. These findings have paved the way for further clinical trials to evaluate their safety and efficacy in human patients.
Conclusion
In conclusion, 2-[2-chloro-4-(trifluoromethyl)phenyl]acetic acid (CAS No. 601513-26-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new drugs targeting inflammation, cancer, and other diseases. Ongoing research continues to explore its full potential, paving the way for innovative therapeutic solutions.
601513-26-2 (2-[2-chloro-4-(trifluoromethyl)phenyl]acetic acid) Related Products
- 22893-39-6(2-[2-chloro-5-(trifluoromethyl)phenyl]acetic acid)
- 689300-63-8(3-(2-Chloro-4-trifluoromethyl-phenyl)-propionic acid)
- 22902-86-9(2-[4-chloro-3-(trifluoromethyl)phenyl]acetic acid)
- 22902-84-7(2-Chloro-3-(trifluoromethyl)phenylacetic acid)
- 132992-36-0(2-(2,6-Dichloro-4-(trifluoromethyl)phenyl)acetic acid)
- 886500-31-8(2-CHLORO-6-(TRIFLUOROMETHYL)PHENYLACETIC ACID)
- 1092461-11-4(2,6-Dichloro-3-(trifluoromethyl)phenylacetic acid)
- 1017777-86-4(2,3-Dichloro-6-(trifluoromethyl)phenylacetic acid)
- 1000568-54-6(3-Chloro-4-(trifluoromethyl)phenylacetic Acid)
- 886496-99-7(2-(3-Chloro-5-(trifluoromethyl)phenyl)acetic acid)